Cas no 2034593-80-9 (2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034593-80-9
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5360128
• Update Time: 2025-06-08

2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide
• 2-acetamido-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]acetamide
• 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C14H15N3O3/c1-10(18)16-9-14(19)17-8-11-4-5-15-12(7-11)13-3-2-6-20-13/h2-7H,8-9H2,1H3,(H,16,18)(H,17,19)
• InChI Key： XLKQEQYJTBJJPE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C=CN=1)CNC(CNC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• XLogP3: 0.1
• Topological Polar Surface Area: 84.2

Additional information on 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide

Introduction to 2-Acetamido-N-{[2-(Furan-2-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034593-80-9)

2-Acetamido-N-{[2-(Furan-2-yl)pyridin-4-yl]methyl}acetamide, with the CAS number 2034593-80-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of inflammatory and neurological disorders. The compound's structure, which includes an acetamido group and a furanopyridine moiety, contributes to its biological activity and pharmacological properties.

The chemical structure of 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide can be described as follows: it consists of an acetamido group attached to an acetamide backbone, with a substituted pyridine ring containing a furan moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for further investigation. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic applications of this compound.

In the realm of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial for drug discovery. 2-Acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide has been synthesized through various methods, including multistep organic synthesis involving the coupling of appropriate intermediates. The synthetic route typically involves the formation of the acetamido group followed by the introduction of the furanopyridine moiety. This approach allows for precise control over the final product's purity and yield.

The biological activity of 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide has been evaluated in several in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at both cellular and tissue levels.

Beyond its anti-inflammatory effects, 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide has also demonstrated neuroprotective properties. Research indicates that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to enhance antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The pharmacokinetic properties of 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In clinical settings, the potential applications of 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide are being explored through phase I and II clinical trials. These trials aim to evaluate the safety and efficacy of this compound in human subjects suffering from inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. Early results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life.

The future development of 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide as a therapeutic agent is dependent on further research and clinical validation. Ongoing studies are focusing on optimizing its formulation for different routes of administration, such as oral tablets or injectable solutions. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, thereby enabling personalized medicine approaches.

In conclusion, 2-acetamido-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034593-80-9) is a promising compound with significant potential in the treatment of inflammatory and neurological disorders. Its unique chemical structure and biological activity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data become available from ongoing studies and clinical trials, the full therapeutic potential of this compound will likely be realized.